Cas no 1312883-32-1 (cis-3-fluoro-4-(pyrrolidin-1-yl)piperidine)

• Product Name: cis-3-fluoro-4-(pyrrolidin-1-yl)piperidine
• CAS No: 1312883-32-1
• MF: C₉H₁₇FN₂
• MW: 172.243085622787
• MDL: MFCD31555349
• CID: 4583193
• Update Time: 2025-05-24

cis-3-fluoro-4-(pyrrolidin-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• cis-3-fluoro-4-(pyrrolidin-1-yl)piperidine(WXC07000)
• cis-3-fluoro-4-(pyrrolidin-1-yl)piperidine
• Piperidine, 3-fluoro-4-(1-pyrrolidinyl)-, (3R,4S)-rel-

• MDL： MFCD31555349
• Inchi： 1S/C9H17FN2/c10-8-7-11-4-3-9(8)12-5-1-2-6-12/h8-9,11H,1-7H2/t8-,9+/m1/s1
• InChI Key： MVMMIILUFKFCNK-BDAKNGLRSA-N
• SMILES： N1CC[C@H](N2CCCC2)[C@H](F)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on cis-3-fluoro-4-(pyrrolidin-1-yl)piperidine

Cis-3-Fluoro-4-(Pyrrolidin-1-yl)Piperidine: A Comprehensive Overview

Cis-3-fluoro-4-(pyrrolidin-1-yl)piperidine, with CAS No. 1312883-32-1, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its piperidine ring system, which is a six-membered saturated ring containing one nitrogen atom. The cis configuration at the 3-fluoro position and the presence of a pyrrolidine substituent at the 4-position contribute to its distinct chemical properties and potential biological activities.

The synthesis of cis-3-fluoro-4-(pyrrolidin-1-yl)piperidine involves a series of carefully designed organic reactions. Recent advancements in asymmetric synthesis have enabled the selective formation of the cis stereochemistry at the 3-fluoro position, which is critical for optimizing the compound's pharmacokinetic properties. Researchers have employed various strategies, including ring-opening reactions and stereoselective coupling, to achieve high yields and enantioselectivity in the synthesis process.

One of the most promising applications of cis-3-fluoro-4-(pyrrolidin-1-yl)piperidine lies in its potential as a lead compound for drug development. Preclinical studies have demonstrated that this compound exhibits potent activity against various targets, including G protein-coupled receptors (GPCRs) and ion channels. Its ability to modulate these targets makes it a valuable tool for exploring new therapeutic avenues in areas such as pain management, neurodegenerative diseases, and cardiovascular disorders.

Recent research has also focused on understanding the pharmacokinetic profile of cis-3-fluoro-4-(pyrrolidin-1-yl)piperidine. Studies conducted in animal models have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings suggest that it could be a viable candidate for further preclinical testing and eventual clinical trials.

In addition to its therapeutic potential, cis-3-fluoro-4-(pyrrolidin-1-yil)piperidine has also been explored as a building block for constructing more complex molecular architectures. Its modular structure allows for easy functionalization, enabling chemists to design derivatives with enhanced bioactivity or improved pharmacokinetic profiles.

Looking ahead, ongoing research aims to uncover additional biological activities of cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically relevant drug candidate.